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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzoic Acid

Cat. No.: B2588869 Get Quote

An In-Depth Technical Guide to 2-Fluoro-3-nitrobenzoic Acid: Properties, Synthesis, and

Applications

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 2-Fluoro-3-nitrobenzoic acid (CAS No. 317-46-4),

a pivotal chemical intermediate for professionals in research, drug development, and

agrochemical synthesis. We will explore its fundamental physicochemical properties, validated

synthesis protocols, critical applications, and essential safety procedures, offering field-proven

insights into its utility and handling.

Core Characteristics and Physicochemical
Properties
2-Fluoro-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its molecular structure,

featuring both a fluorine atom and a nitro group, imparts unique electronic properties that make

it a valuable and reactive building block in organic synthesis.[1] The fluorine atom enhances

metabolic stability and bioavailability in derivative compounds, a highly desirable trait in

pharmaceutical development.[1][2] The strong electron-withdrawing nature of both the nitro

group and the fluorine atom significantly increases the acidity of the carboxylic acid compared

to unsubstituted benzoic acid.[3]

This compound typically appears as an off-white to light yellow crystalline powder and is slightly

soluble in water.[1][4][5] Its stability under standard conditions makes it a robust intermediate

for various industrial reactions.[1]
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Table 1: Physicochemical Properties of 2-Fluoro-3-nitrobenzoic Acid

Property Value Source(s)

Molecular Formula C₇H₄FNO₄ [1][6]

Molecular Weight 185.11 g/mol [6][7][8][9]

CAS Number 317-46-4 [1][6]

Appearance Off-white to light yellow powder [1][4]

Melting Point 138 - 140 °C [5][10]

Boiling Point ~347.6 - 404.6 °C [1][5]

Density ~1.52 - 1.57 g/cm³ [1][5]

Solubility Slightly soluble in water [4][5]

Synthesis Methodologies: A Protocol-Driven
Approach
The synthesis of 2-Fluoro-3-nitrobenzoic acid is critical for its availability in research and

industry. Several effective routes have been established, with the choice of method often

depending on the starting materials, desired scale, and safety considerations. A prevalent and

high-yield method involves the oxidation of 2-fluoro-3-nitrotoluene.[4][10]

Diagram: General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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